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Hydroxy Ebastine-d5 Hydroxy Ebastine-d5
Brand Name: Vulcanchem
CAS No.: 1189954-07-1
VCID: VC0024191
InChI: InChI=1S/C32H39NO3/c1-32(2,24-34)28-17-15-25(16-18-28)30(35)14-9-21-33-22-19-29(20-23-33)36-31(26-10-5-3-6-11-26)27-12-7-4-8-13-27/h3-8,10-13,15-18,29,31,34H,9,14,19-24H2,1-2H3/i3D,5D,6D,10D,11D
SMILES: CC(C)(CO)C1=CC=C(C=C1)C(=O)CCCN2CCC(CC2)OC(C3=CC=CC=C3)C4=CC=CC=C4
Molecular Formula: C32H39NO3
Molecular Weight: 490.699

Hydroxy Ebastine-d5

CAS No.: 1189954-07-1

Reference Standards

VCID: VC0024191

Molecular Formula: C32H39NO3

Molecular Weight: 490.699

Hydroxy Ebastine-d5 - 1189954-07-1

CAS No. 1189954-07-1
Product Name Hydroxy Ebastine-d5
Molecular Formula C32H39NO3
Molecular Weight 490.699
IUPAC Name 1-[4-(1-hydroxy-2-methylpropan-2-yl)phenyl]-4-[4-[(2,3,4,5,6-pentadeuteriophenyl)-phenylmethoxy]piperidin-1-yl]butan-1-one
Standard InChI InChI=1S/C32H39NO3/c1-32(2,24-34)28-17-15-25(16-18-28)30(35)14-9-21-33-22-19-29(20-23-33)36-31(26-10-5-3-6-11-26)27-12-7-4-8-13-27/h3-8,10-13,15-18,29,31,34H,9,14,19-24H2,1-2H3/i3D,5D,6D,10D,11D
Standard InChIKey UDZUMQUGNZBRMN-KILXEUBNSA-N
SMILES CC(C)(CO)C1=CC=C(C=C1)C(=O)CCCN2CCC(CC2)OC(C3=CC=CC=C3)C4=CC=CC=C4
Synonyms 4-[4-(Diphenylmethoxy-d5)-1-piperidinyl]-1-[4-(2-hydroxy-1,1-dimethylethyl)phenyl]-1-butanone;
PubChem Compound 46781749
Last Modified Nov 11 2021
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